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Compound of Interest

Compound Name: 4-Nonylbenzoic acid

Cat. No.: B1294843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Nonylbenzoic acid (C16H2402), a compound of interest in various fields, including liquid crystal
technology and as a potential intermediate in pharmaceutical synthesis. The information
presented herein is intended to support research and development activities by providing key
data and experimental context.

Core Physical and Chemical Properties

4-Nonylbenzoic acid is a white solid at room temperature. Its molecular structure, consisting
of a benzoic acid moiety substituted with a nonyl group at the para position, dictates its
physicochemical characteristics.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 4-Nonylbenzoic
acid.
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Property Value Source
Molecular Formula C16H2402 [1]
Molecular Weight 248.36 g/mol [1]
Melting Point 92.5-94.3 °C [2]
96-97 °C

Boiling Point 374.3 £ 21.0 °C (Predicted)

Density 0.992 £ 0.06 g/cm3 (Predicted)

pKa 4.35 £ 0.10 (Predicted) [3]

Spectral Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 4-Nonylbenzoic
acid.

Spectrum Type Key Peaks/Shifts

5 0.86 (t, J = 6.9 Hz, 3H), 1.2-1.38 (m, 12H),
1H NMR (400 MHz, CDCls) 1.62 (m, 2H), 2.66 (t, J = 7.7 Hz, 2H), 7.26 (d, J
= 8.2 Hz, 2H), 8.01 (d, J = 8.2 Hz, 2H)[2]

014.1,22.7,29.2,29.3,29.4, 29.5, 31.1, 31.8,

13C NMR (100 MHz, CDCls
( ) 36.1, 126.7, 128.6, 130.4, 149.6, 171.9[2]

3072, 2924, 2852, 2669, 2554, 1683, 1609,

Infrared (IR) (film) 1575, 1469, 1424, 1321, 1290, 945, 859, 758
cm~1[2]
Mass Spectrometry (El) m/z (rel. intensity): 248 (56, [M*]), 136 (100)[2]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
physical properties. The following are generalized protocols applicable to 4-Nonylbenzoic
acid, based on standard laboratory practices for organic compounds.
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Determination of Melting Point

The melting point of 4-Nonylbenzoic acid can be determined using a capillary melting point
apparatus.[4][5]

o Sample Preparation: A small amount of finely powdered, dry 4-Nonylbenzoic acid is packed
into a capillary tube to a height of 2-3 mm.[4]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the
temperature is ramped up quickly to about 20°C below the expected melting point.[4][5]

o Measurement: The heating rate is then slowed to approximately 2 °C/min.[4] The
temperature at which the first liquid appears and the temperature at which the entire sample
becomes liquid are recorded as the melting range.[4] For a pure compound, this range is
typically narrow.

Determination of Solubility

The solubility of 4-Nonylbenzoic acid can be assessed in various solvents to establish a
solubility profile.[6][7][8]

» Solvent Selection: A range of solvents with varying polarities should be tested, including
water, ethanol, diethyl ether, and aqueous solutions of acid and base (e.g., 5% HCI and 5%
NaOH).

e Procedure:

o To a test tube containing a small, measured amount of 4-Nonylbenzoic acid (e.g., 25
mg), the solvent is added in small portions (e.g., 0.5 mL).[6]

o The mixture is agitated vigorously after each addition.[8]

o The substance is classified as soluble if it dissolves completely. Observations should be
made regarding the rate of dissolution.

o For acidic or basic solutions, changes in solubility upon neutralization can confirm the
acidic nature of the compound.[6] Due to its carboxylic acid group, 4-Nonylbenzoic acid
is expected to be soluble in aqueous base (e.g., NaOH) and insoluble in aqueous acid
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(e.g., HCI). Its long nonyl chain suggests poor solubility in water but good solubility in
nonpolar organic solvents.[9]

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the characterization of the physical
properties of a synthesized organic compound like 4-Nonylbenzoic acid.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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